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Compound of Interest

Compound Name: Ibandronic Acid-d3

Cat. No.: B1593148 Get Quote

An In-depth Technical Guide to Ibandronic Acid-
d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ibandronic Acid-d3, a deuterated

analog of the potent bisphosphonate, Ibandronic Acid. This document details its chemical

properties, mechanism of action, and key experimental applications, with a focus on its use as

an internal standard in analytical methods.

Core Chemical and Physical Properties
Ibandronic Acid-d3 is a stable, isotopically labeled form of Ibandronic Acid, a third-generation

nitrogen-containing bisphosphonate. The introduction of deuterium atoms provides a distinct

mass signature, making it an ideal internal standard for mass spectrometry-based

quantification of Ibandronic Acid in biological matrices.[1]
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Property Value Reference

CAS Number 1130899-41-0 [1]

Molecular Formula C₉H₂₀D₃NO₇P₂

Synonyms

Ibandronate-d3, [1-Hydroxy-3-

[(methyl-

d3)pentylamino]propylidene]bi

sphosphonic Acid

Mechanism of Action: Inhibition of Farnesyl
Pyrophosphate Synthase
The pharmacological activity of Ibandronic Acid, and by extension its deuterated form, lies in its

potent inhibition of bone resorption. As a nitrogen-containing bisphosphonate, its primary

molecular target is farnesyl pyrophosphate synthase (FPPS), a key enzyme in the mevalonate

pathway.

The mechanism unfolds as follows:

Affinity for Bone Mineral: Ibandronic Acid has a high affinity for hydroxyapatite, the mineral

component of bone. This leads to its rapid and targeted accumulation at sites of active bone

remodeling.

Uptake by Osteoclasts: During bone resorption, osteoclasts, the cells responsible for

breaking down bone tissue, internalize the bone matrix, including the bound Ibandronic Acid.

Inhibition of FPPS: Once inside the osteoclast, Ibandronic Acid inhibits FPPS. This enzyme

is crucial for the production of isoprenoid lipids, such as farnesyl pyrophosphate (FPP) and

geranylgeranyl pyrophosphate (GGPP).

Disruption of Protein Prenylation: FPP and GGPP are essential for the post-translational

modification (prenylation) of small GTP-binding proteins like Ras, Rho, and Rac. These

proteins are vital for various cellular functions in osteoclasts, including cytoskeletal

arrangement, membrane trafficking, and survival signaling.
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Induction of Osteoclast Apoptosis: The disruption of these critical cellular processes

ultimately leads to the induction of osteoclast apoptosis (programmed cell death), thereby

reducing the overall rate of bone resorption.

The following diagram illustrates the signaling pathway inhibited by Ibandronic Acid:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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